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Compound of Interest

Compound Name: (S)-Timolol-d9 (maleate)
Cat. No.: B12423472
Get Quote

Abstract This technical guide provides a comprehensive analysis of (S)-Timolol-d9 (maleate),
a stable isotope-labeled analog of the non-selective beta-adrenergic antagonist Timolol.
Designed for use in high-precision bioanalytical applications, specifically as an Internal
Standard (IS) in LC-MS/MS workflows, this compound mitigates matrix effects and ionization
variability. This document details its chemical structure, physicochemical properties, synthesis
pathways, and analytical protocols, serving as a reference for drug metabolism and
pharmacokinetics (DMPK) scientists.

Chemical Identity and Structure

(S)-Timolol-d9 (maleate) is the deuterated salt form of (S)-Timolol.[1][2] The "d9" designation
refers to the substitution of nine hydrogen atoms with deuterium (

H) on the tert-butyl group. This specific labeling position is chosen for its metabolic stability,
ensuring the isotopic label remains intact during biological handling.

Nomenclature and Identifiers
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Parameter Details

(S)-1-(tert-butyl-d9-amino)-3-[(4-morpholin-4-yI-
1,2,5-thiadiazol-3-yl)oxy]propan-2-ol maleate

Chemical Name

Common Name (S)-Timolol-d9 maleate

Parent CAS 26921-17-5 (Unlabeled Timolol Maleate)

Stereochemistry (S)-Enantiomer (Levo-isomer)
Deuterium (

Labeling

H) x 9 on the tert-butyl moiety

Salt Form Maleate (1:1 molar ratio)

Structural Visualization

The following diagram illustrates the connectivity of the molecule, highlighting the deuterated
tert-butyl group and the maleate counter-ion interaction.
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Figure 1: Structural schematic of (S)-Timolol-d9 Maleate highlighting the d9-labeled moiety.

Click to download full resolution via product page

Physicochemical Properties[5][6][10][11][12][13][14]

The incorporation of deuterium increases the molecular weight by approximately 9 Daltons
compared to the unlabeled parent, shifting the mass-to-charge ratio (
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) significantly to prevent spectral overlap (crosstalk) with the M+0 isotopes of the analyte.

Molecular Data[3][4][10][15]

Unlabeled Parent (Timolol .
Property (S)-Timolol-d9 Maleate
Maleate)

Molecular Formula (Salt)

Formula Weight (Salt) 432.49 g/mol ~441.55 g/mol
Exact Mass (Free Base) 316.1569 325.2134 (+9.056 Da)
pKa (Amine) 9.21 ~9.2 (Negligible isotope effect)
N Soluble in water, methanol, Soluble in water, methanol,

Solubility

ethanol ethanol

White to off-white crystalline ) ) )
Appearance White to off-white solid

powder

Isotopic Purity & Stability
« Isotopic Enrichment: Typically

99 atom % D. This minimizes the contribution of the d0-d8 isotopologues, which could
otherwise interfere with the quantitation of the unlabeled drug.

e Chemical Stability: The C-D bond is stronger than the C-H bond (primary kinetic isotope
effect). However, since the labeling is on the tert-butyl group (which is generally metabolically
stable even in the unlabeled form), the metabolic profile remains largely comparable to the
parent, making it an ideal internal standard.

Synthesis and Preparation

The synthesis of (S)-Timolol-d9 typically follows a convergent pathway, ensuring
stereochemical retention at the chiral center.

Synthetic Pathway

The core reaction involves the ring-opening of a chiral epoxide intermediate by a deuterated

amine.
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e Precursor Preparation: (S)-2-((4-morpholino-1,2,5-thiadiazol-3-yloxy)methyl)oxirane is
synthesized from 3-chloro-4-morpholino-1,2,5-thiadiazole and (S)-glycidol.

« Isotope Incorporation: The epoxide is reacted with tert-butyl-d9-amine (commercially
available or synthesized from acetone-d6 via Grignard and Ritter reaction sequences).

» Salt Formation: The resulting free base is treated with maleic acid in a solvent (e.g.,
isopropanol or acetone) to precipitate the maleate salt.

Handling and Storage

o Storage: -20°C is recommended for long-term stability to prevent hygroscopic degradation.

e Reconstitution: Stock solutions should be prepared in methanol or DMSO. Working solutions
in aqueous buffers should be prepared fresh or stored at 4°C for limited periods.

Analytical Applications: LC-MS/MS Internal
Standard[1][7][9][16]

(S)-Timolol-d9 is the "gold standard” IS for quantifying Timolol in biological matrices (plasma,
aqueous humor, urine) because it co-elutes with the analyte while providing mass spectral
differentiation.

Mass Spectrometry Parameters

The +9 Da mass shift allows for clean separation in Multiple Reaction Monitoring (MRM)

modes.
Precursor lon (  Product lon ( Collision
Compound Polarity
) ) Energy (eV)
. Positive ( 261.1 (Loss of
Timolol
317.2 25.30
(Unlabeled) ) )
Positive ( 261.1 (Loss of
(S)-Timolol-d9 326.2 25-30

) ?)*
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> Note: The fragmentation pattern is critical. If the major fragment involves the loss of the tert-
butyl group (which carries the d9 label), the product ion for both labeled and unlabeled forms
might be identical (

261.1). In this case, specificity relies entirely on the precursor ion selection (Q1). Alternatively, a
fragment retaining the tert-butyl group must be selected if Q1 isolation is insufficient, though Q1
separation is usually adequate.

Bioanalytical Workflow

The following Graphviz diagram outlines the standard protocol for extracting and quantifying
Timolol using the d9-IS.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

_______________________

Sample Preparation
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Figure 2: LC-MS/MS Bioanalytical Workflow using (S)-Timolol-d9 as Internal Standard.

Click to download full resolution via product page
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Why Use d9 over d5 or 13C?

o Crosstalk Avoidance: A +9 Da shift is substantial. Natural isotopic abundance (M+1, M+2) of
the parent drug contributes <0.1% to the M+9 channel, ensuring high sensitivity and
accuracy at the Lower Limit of Quantitation (LLOQ).

o Co-elution: Deuterated analogs may show slight retention time shifts (usually eluting slightly
earlier) compared to the parent on C18 columns due to the "deuterium isotope effect" on
lipophilicity. However, with d9 on the tert-butyl group, this shift is minimal compared to
labeling on the core ring system, ensuring the IS experiences the same matrix
suppression/enhancement as the analyte.

Safety and Handling

While (S)-Timolol-d9 is primarily a research tool, it shares the pharmacological properties of
Timolol (a potent beta-blocker).

o Hazard Class: Toxic if swallowed; suspected of damaging fertility or the unborn child
(Reproductive Toxicity).

o PPE: Wear nitrile gloves, safety goggles, and use within a fume hood to avoid inhalation of
powder.

o Disposal: Dispose of as hazardous chemical waste containing organic nitrogen and sulfur
compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. medchemexpress.com [medchemexpress.com]
o 2. file.medchemexpress.com [file.medchemexpress.com]

» To cite this document: BenchChem. [Technical Guide: (S)-Timolol-d9 (Maleate) Chemical
Properties and Structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423472/docs#technical-guide-s-timolol-d9-
maleate-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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